1,2-Didecanoyl-sn-glycerol
1,2-Didecanoyl-sn-glycerol
(S)-1,2-didecanoylglycerol is a 1,2-didecanoylglycerol and a 1,2-diacyl-sn-glycerol. It is an enantiomer of a (R)-1,2-didecanoylglycerol.
DG(10:0/10:0/0:0) is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
sn-1,2-Didecanoylglycerol is a synthetic lipid second messenger. As an analog of the second messenger diacylglycerol, sn-1,2-didecanoylglycerol substitutes for diacylglycerol in the cascade of calcium and phospholipid dependent PKC activation. Topical application of this agent results in a striking inflammatory response characterized by edema, extensive epidermal infiltration of neutrophils and macrophages, intraepidermal microabscesses. sn-1,2-Didecanoylglycerol is used as a tumor promoter in experimental animal models of skin cancer due to its stimulation of epidermal protein kinase C activity. (NCI04)
DG(10:0/10:0/0:0) is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
sn-1,2-Didecanoylglycerol is a synthetic lipid second messenger. As an analog of the second messenger diacylglycerol, sn-1,2-didecanoylglycerol substitutes for diacylglycerol in the cascade of calcium and phospholipid dependent PKC activation. Topical application of this agent results in a striking inflammatory response characterized by edema, extensive epidermal infiltration of neutrophils and macrophages, intraepidermal microabscesses. sn-1,2-Didecanoylglycerol is used as a tumor promoter in experimental animal models of skin cancer due to its stimulation of epidermal protein kinase C activity. (NCI04)
Brand Name:
Vulcanchem
CAS No.:
60514-49-0
VCID:
VC20852015
InChI:
InChI=1S/C23H44O5/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21,24H,3-20H2,1-2H3/t21-/m0/s1
SMILES:
CCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCC
Molecular Formula:
C23H44O5
Molecular Weight:
400.6 g/mol
1,2-Didecanoyl-sn-glycerol
CAS No.: 60514-49-0
Cat. No.: VC20852015
Molecular Formula: C23H44O5
Molecular Weight: 400.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (S)-1,2-didecanoylglycerol is a 1,2-didecanoylglycerol and a 1,2-diacyl-sn-glycerol. It is an enantiomer of a (R)-1,2-didecanoylglycerol. DG(10:0/10:0/0:0) is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). sn-1,2-Didecanoylglycerol is a synthetic lipid second messenger. As an analog of the second messenger diacylglycerol, sn-1,2-didecanoylglycerol substitutes for diacylglycerol in the cascade of calcium and phospholipid dependent PKC activation. Topical application of this agent results in a striking inflammatory response characterized by edema, extensive epidermal infiltration of neutrophils and macrophages, intraepidermal microabscesses. sn-1,2-Didecanoylglycerol is used as a tumor promoter in experimental animal models of skin cancer due to its stimulation of epidermal protein kinase C activity. (NCI04) |
|---|---|
| CAS No. | 60514-49-0 |
| Molecular Formula | C23H44O5 |
| Molecular Weight | 400.6 g/mol |
| IUPAC Name | [(2S)-2-decanoyloxy-3-hydroxypropyl] decanoate |
| Standard InChI | InChI=1S/C23H44O5/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21,24H,3-20H2,1-2H3/t21-/m0/s1 |
| Standard InChI Key | GNSDEDOVXZDMKM-NRFANRHFSA-N |
| Isomeric SMILES | CCCCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCCCC |
| SMILES | CCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCC |
| Appearance | Assay:≥95%A solution in acetonitrile |
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